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Compound Name: o
Oseltamivir

Cat. No.: B585361

Technical Guide: 4-N-Desacetyl-5-N-acetyl
Oseltamivir

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-N-Desacetyl-5-N-acetyl Oseltamivir is a recognized process-related impurity and potential
metabolite of Oseltamivir, an antiviral medication used for the treatment and prevention of
influenza A and B viruses.[1] As with any pharmaceutical compound, the identification,
synthesis, and characterization of impurities are critical for ensuring the safety, efficacy, and
quality of the final drug product. This technical guide provides a comprehensive overview of the
chemical structure, potential synthetic pathways, and analytical methodologies relevant to 4-N-
Desacetyl-5-N-acetyl Oseltamivir, also known as Oseltamivir EP Impurity G.

Chemical Structure and Identification

4-N-Desacetyl-5-N-acetyl Oseltamivir is a stereoisomer of Oseltamivir where the acetyl group
on the C4 amino group is absent, and an acetyl group is present on the C5 amino group.
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Property Value

ethyl (3R,4R,5S)-5-acetamido-4-amino-3-

IUPAC Name
(pentan-3-yloxy)cyclohex-1-enecarboxylate
Oseltamivir EP Impurity G, (3R,4R,5S)-5-
Synonyms (Acetylamino)-4-amino-3-(1-ethylpropoxy)-1-
cyclohexene-1-carboxylic Acid Ethyl Ester
CAS Number 956267-10-0
Molecular Formula C16H28N204
Molecular Weight 312.40 g/mol

CCC(CC)O[C@@H]1C=C(C--INVALID-LINK--
NC(=0)C)C(=0)OCC

Canonical SMILES

INChl=1S/C16H28N204/c1-5-12(6-2)22-14-9-
11(16(20)21-7-3)8-13(15(14)17)18-
10(4)19/h9,12-15H,5-8,17H2,1-4H3,
(H,18,19)/t13-,14+,15+/m0/s1

InChl String

Experimental Protocols

While a specific, detailed, and validated experimental protocol for the synthesis of 4-N-
Desacetyl-5-N-acetyl Oseltamivir is not readily available in peer-reviewed literature, a
plausible synthetic route can be derived from general methods for synthesizing Oseltamivir
impurities and chiral isomers. The following protocols are adapted from such generalized
procedures.[2][3]

Hypothetical Synthesis of 4-N-Desacetyl-5-N-acetyl
Oseltamivir

The synthesis of this impurity would likely involve a multi-step process starting from a suitable
chiral precursor, similar to the synthesis of Oseltamivir itself. A key step would be the selective
acylation of the C5 amino group while the C4 amino group remains unprotected or is
selectively deprotected. A potential, though unverified, synthetic approach is outlined in the
flowchart below.
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Disclaimer: The following is a proposed synthetic scheme and has not been experimentally
validated based on the available literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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